2-Mercapto-4-(2-thienyl)-6-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-sulfanylidene-4-thiophen-2-yl-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C11H5F3N2S2/c12-11(13,14)9-4-6(8-2-1-3-18-8)7(5-15)10(17)16-9/h1-4H,(H,16,17)
• InChI Key: BBYPCRAVQCXOKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(C(=S)NC(=C2)C(F)(F)F)C#N
• Molecular Formula: C11H5F3N2S2
• Molecular Weight: 286.3 g/mol
• CAS No.: 329056-11-3

Description

2-Mercapto-4-(2-thienyl)-6-(trifluoromethyl)nicotinonitrile (2M4T6TFMN) is a novel organosulfur compound with potential applications in a wide variety of scientific fields. It has recently been synthesized in the laboratory and has been studied for its potential uses in organic synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Microwave-Assisted Synthesis and Anticancer Applications

The microwave-assisted synthesis of new fused 1,2,4-triazines bearing thiophene moieties, including compounds related to 2-Mercapto-4-(2-thienyl)-6-(trifluoromethyl)nicotinonitrile, has been explored. These compounds demonstrate potential pharmacological activities, with some exhibiting cytotoxic effects against different cancer cell lines. This method offers a rapid and efficient approach to synthesizing these compounds, highlighting their potential in anticancer research (Saad, Youssef, & Mosselhi, 2011).

Synthesis of Thieno[2,3-c]chromen-4-ones

Research on the synthesis of 2-(trifluoromethyl)-1,2-dihydro-4H-thieno[2,3-c]chromen-4-ones from 2-trifluoromethylchromones and ethyl mercaptoacetate has been conducted. The reactions yield high-value compounds for potential use in various chemical and pharmaceutical applications (Sosnovskikh, Usachev, Sevenard, & Röschenthaler, 2003).

Development of Resin-bound Mercapto Acids

The synthesis and application of resin-bound mercapto acids have been investigated for their use in the solid-phase synthesis of small mercaptoacylamino alcohols. This study presents a novel approach for attaching mercapto acids onto resins, which can be utilized in peptide synthesis and other chemical syntheses (Mourtas, Gatos, Karavoltsos, Katakalou, & Barlos, 2002).

Electrochemical Sensors for Copper(II) Detection

The use of mercapto compounds in creating modified carbon paste electrodes for the potentiometric determination of Cu(II) ions has been explored. These electrodes demonstrate high sensitivity and selectivity, offering applications in environmental monitoring and analysis (Mashhadizadeh, Eskandari, Foroumadi, & Shafiee, 2008).

Environmental Applications: Mercury Ion Detection

A novel biosorbent based on mercapto-grafted graphene oxide-magnetic chitosan has been developed for the preconcentration and extraction of mercury ions from water samples. This innovative material showcases the potential of mercapto-functionalized nanocomposites in environmental remediation and monitoring (Ziaei, Mehdinia, & Jabbari, 2014).